Cas no 1693851-91-0 (tert-butyl 3-(bromomethyl)-3-2-(2-methoxyethoxy)ethoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-2-(2-methoxyethoxy)ethoxypiperidine-1-carboxylate
• CAS No: 1693851-91-0
• MF: C₁₆H₃₀BrNO₅
• MW: 396.317104816437
• CID: 6394486
• PubChem ID: 104969774
• Update Time: 2025-10-23

tert-butyl 3-(bromomethyl)-3-2-(2-methoxyethoxy)ethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-2-(2-methoxyethoxy)ethoxypiperidine-1-carboxylate
• tert-butyl 3-(bromomethyl)-3-[2-(2-methoxyethoxy)ethoxy]piperidine-1-carboxylate
• EN300-1135840
• 1693851-91-0

• Inchi： 1S/C16H30BrNO5/c1-15(2,3)23-14(19)18-7-5-6-16(12-17,13-18)22-11-10-21-9-8-20-4/h5-13H2,1-4H3
• InChI Key： XKPTYTVMARJLGK-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCOCCOC

Computed Properties

• Exact Mass: 395.13074g/mol
• Monoisotopic Mass: 395.13074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.2Ų

Additional information on tert-butyl 3-(bromomethyl)-3-2-(2-methoxyethoxy)ethoxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(bromomethyl)-3-[2-(2-methoxyethoxy)ethoxy]piperidine-1-carboxylate (CAS No. 1693851-91-0)

The compound tert-butyl 3-(bromomethyl)-3-[2-(2-methoxyethoxy)ethoxy]piperidine-1-carboxylate (CAS No. 1693851-91-0) is a highly specialized piperidine derivative with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a bromomethyl group and a polyether side chain, makes it a versatile intermediate for designing complex molecules. Researchers and chemists frequently explore this compound for its potential in drug discovery, particularly in modifying pharmacokinetic properties such as solubility and bioavailability.

In recent years, the demand for custom synthesis intermediates like 1693851-91-0 has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. The compound’s tert-butyl carbamate (Boc) protecting group offers stability during synthetic transformations, while the bromomethyl functionality enables further derivatization. This dual functionality aligns with trending topics in green chemistry and atom-efficient synthesis, as it reduces waste generation in multi-step reactions.

From an industrial perspective, tert-butyl 3-(bromomethyl)-3-[2-(2-methoxyethoxy)ethoxy]piperidine-1-carboxylate is often discussed in the context of high-value chemical building blocks. Its polyethylene glycol (PEG)-like side chain is particularly relevant to bioconjugation strategies, a hot topic in antibody-drug conjugates (ADCs) and prodrug development. Users searching for "PEGylated piperidine derivatives" or "Boc-protected bromomethyl compounds" will find this compound of interest due to its balanced hydrophilicity and reactivity.

Analytical studies of CAS No. 1693851-91-0 highlight its compatibility with modern chromatographic techniques (e.g., HPLC, LC-MS) and NMR spectroscopy. These methods are critical for quality control in GMP-compliant manufacturing, another trending search query among pharmaceutical professionals. The compound’s stability under inert conditions also makes it suitable for long-term storage, addressing common concerns in chemical inventory management.

In summary, tert-butyl 3-(bromomethyl)-3-[2-(2-methoxyethoxy)ethoxy]piperidine-1-carboxylate represents a convergence of synthetic flexibility and pharmaceutical relevance. Its design caters to evolving needs in precision medicine and catalysis research, ensuring its prominence in both academic and industrial settings. For those exploring "advanced piperidine scaffolds" or "ether-linked bioactive molecules", this compound offers a compelling case study in modern chemical innovation.